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Compound of Interest

Compound Name: Phenothiazine, 10-acetyl-, 5-oxide

Cat. No.: B074548

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical reagents is a critical component of laboratory safety and regulatory
compliance. This document provides essential guidance on the disposal of Phenothiazine, 10-
acetyl-, 5-oxide (CAS No. 1217-37-4), a compound used in pharmaceutical research. The
following procedures are based on best practices for handling related phenothiazine
compounds and should be executed in conjunction with your institution's specific environmental
health and safety (EHS) protocols.

Immediate Safety and Handling Precautions

Before beginning any disposal procedure, it is imperative to handle Phenothiazine, 10-acetyl-,
5-oxide with appropriate personal protective equipment (PPE). The information available for
closely related compounds suggests that this substance may cause skin and eye irritation.

Personal Protective Equipment (PPE):

e Gloves: Wear chemical-impermeable gloves.

o Eye Protection: Use safety goggles or a face shield.

o Lab Coat: A standard lab coat is required to prevent skin contact.

o Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA or European
Standard EN 149 approved respirator.
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In Case of Exposure:

o Skin Contact: Immediately wash the affected area with soap and plenty of water and consult
a doctor.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes and seek medical attention.[1]

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen. If not breathing, give
artificial respiration and consult a doctor immediately.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control
Center immediately.[1]

Quantitative Data Summary

The following table summarizes key data for Phenothiazine, 10-acetyl-, 5-oxide and a closely
related compound, providing a basis for safe handling and disposal.

Property Value Source

1-(5,5-dioxido-10H-

Chemical Name phenothiazin-10-yl)ethan-1- Cleanchem
one

CAS Number 1217-37-4 PubChem[2]

Molecular Formula C14H11NO3S Cleanchem|3]

Molecular Weight 273.3 g/mol Cleanchem|3]

Storage Store in a cool, dry place. Cleanchem][3]

Step-by-Step Disposal Protocol

The recommended disposal method for Phenothiazine, 10-acetyl-, 5-oxide is through a
licensed chemical waste disposal service. This ensures compliance with local, state, and
federal regulations.

Methodology for Laboratory-Scale Waste:
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e Segregation and Collection:

o Collect waste Phenothiazine, 10-acetyl-, 5-oxide, including any contaminated materials
(e.g., filter paper, gloves, weighing boats), in a dedicated, properly labeled, and sealed
waste container.

o The container should be made of a material compatible with the chemical.

o Do not mix with other waste streams unless explicitly permitted by your institution's EHS
guidelines.

e Labeling:

o Clearly label the waste container with "Hazardous Waste," the full chemical name
"Phenothiazine, 10-acetyl-, 5-oxide," the CAS number "1217-37-4," and the approximate
quantity.

o Include any relevant hazard symbols as required by your institution.

o Storage of Waste:
o Store the sealed waste container in a designated hazardous waste accumulation area.
o This area should be well-ventilated, secure, and away from incompatible materials.

e Arranging for Disposal:

o Contact your institution's EHS department to arrange for pickup and disposal by a licensed
chemical destruction plant.

o The primary recommended disposal methods are controlled incineration with flue gas
scrubbing or other methods approved by the licensed facility.[1]

o Do not discharge to sewer systems or contaminate water, foodstuffs, or feed.[1]

Decontamination of Empty Containers:
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o Containers that held Phenothiazine, 10-acetyl-, 5-oxide should be triple-rinsed with a
suitable solvent (e.g., acetone or ethanol).

e The rinsate must be collected and disposed of as hazardous waste.

 After triple-rinsing, the container can be punctured to render it unusable for other purposes
and then disposed of in a sanitary landfill or offered for recycling if permitted by local
regulations.[1]

Disposal Workflow

The following diagram illustrates the logical steps for the proper disposal of Phenothiazine, 10-
acetyl-, 5-oxide.

Caption: Logical workflow for the safe disposal of Phenothiazine, 10-acetyl-, 5-oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b074548?utm_src=pdf-body
https://www.chemicalbook.com/msds/10h-phenothiazine-5-5-dioxide.pdf
https://www.benchchem.com/product/b074548?utm_src=pdf-body
https://www.benchchem.com/product/b074548?utm_src=pdf-body
https://www.benchchem.com/product/b074548?utm_src=pdf-body
https://www.benchchem.com/product/b074548?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/10h-phenothiazine-5-5-dioxide.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine_-10-acetyl-_-5-oxide
https://pubchem.ncbi.nlm.nih.gov/compound/Phenothiazine_-10-acetyl-_-5-oxide
https://www.cleanchemlab.com/product-details/10-Acetyl-10H-Phenothiazine-5-5-Dioxide
https://www.benchchem.com/product/b074548#phenothiazine-10-acetyl-5-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b074548#phenothiazine-10-acetyl-5-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b074548#phenothiazine-10-acetyl-5-oxide-proper-disposal-procedures
https://www.benchchem.com/product/b074548#phenothiazine-10-acetyl-5-oxide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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